2-((1H-benzo[d]imidazol-2-yl)thio)-1-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C22H17FN4OS2/c23-15-9-7-14(8-10-15)19-12-18(20-6-3-11-29-20)26-27(19)21(28)13-30-22-24-16-4-1-2-5-17(16)25-22/h1-11,19H,12-13H2,(H,24,25)
• InChI Key: MNDCZJXVRLICBF-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CS2)C(=O)CSC3=NC4=CC=CC=C4N3)C5=CC=C(C=C5)F
• Molecular Formula: C22H17FN4OS2
• Molecular Weight: 436.5 g/mol

Description

2-((1H-benzo[d]imidazol-2-yl)thio)-1-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C22H17FN4OS2 and its molecular weight is 436.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Activity

Compounds with structural similarities have shown significant promise in antimicrobial and antitubercular applications. For instance, a series of benzo[d]oxazole-2-thiol derivatives displayed potent anti-mycobacterial activity, with specific derivatives showing increased potency against M. tuberculosis. These compounds' effectiveness is attributed to the presence of electron-donating substituents, which may enhance their activity compared to standard drugs. Docking studies suggest these compounds' interactions with the Mycobacterium tuberculosis enoyl reductase enzyme, indicating a mechanism of action that could be explored further for therapeutic development (Venugopal, Sundararajan, & Choppala, 2020).

Fluorescent Chemosensor for Metal Ions

Another significant application is the development of fluorescent chemosensors for detecting metal ions. A novel pyrazoline derivative demonstrated positive solvatochromism and acted as an on-off fluorescence chemosensor for the detection of Fe3+ ions in solutions. This property could be leveraged in environmental monitoring and analytical chemistry to detect and quantify metal ions with high specificity and sensitivity (Khan, 2020).

Anticancer Activity

Additionally, the research extends into the anticancer domain, where certain derivatives have shown potential. For example, compounds with the 1H-benzo[d]imidazol-2-yl moiety have been explored for their antitumor activities, indicating a broad spectrum of biological applications. These compounds' actions against various cancer cell lines provide a foundation for further investigation into their potential as cancer therapeutics (Mohareb & Gamaan, 2018).

Antioxidant Properties and Apoptotic Cell Death Induction

The introduction of functionalized sulfur-containing heterocyclic analogs has been studied for their antioxidant properties and ability to induce apoptotic cell death in cancer cells. Specifically, hydroxyl-containing benzo[b]thiophene analogs have demonstrated selectivity towards laryngeal cancer cells, showcasing their potential in cancer therapy (Haridevamuthu et al., 2023).